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Compound of Interest

3-(Piperidine-1-
Compound Name: o
carbonyl)phenylboronic acid

cat. No.: B1593276

An Application Guide to 3-(Piperidine-1-carbonyl)phenylboronic Acid in Medicinal Chemistry

Introduction: A Versatile Scaffold in Modern Drug
Discovery

3-(Piperidine-1-carbonyl)phenylboronic acid is a key building block in medicinal chemistry,
valued for its role in the synthesis of complex organic molecules. Its structure, featuring a
phenylboronic acid motif coupled to a piperidine amide, provides a versatile handle for
constructing carbon-carbon bonds, most notably through palladium-catalyzed cross-coupling
reactions. This reagent has proven instrumental in the development of targeted therapies for a
range of diseases, including cancer, inflammatory conditions, and metabolic disorders[1]. The
boronic acid group is a cornerstone of the Suzuki-Miyaura coupling reaction, while the
piperidine moiety can influence solubility, metabolic stability, and target engagement of the final
compound.

This guide provides an in-depth overview of the applications of 3-(piperidine-1-
carbonyl)phenylboronic acid, with a focus on its use in the synthesis of enzyme inhibitors. It
includes detailed protocols, mechanistic insights, and practical guidance for researchers in
drug development.

Physicochemical Properties

A clear understanding of the reagent's properties is crucial for its effective use in synthesis.
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Property

Value

Molecular Formula

C12H16BNO3[2]

Molecular Weight 233.07 g/mol [2][3]
Appearance Typically a solid[2]
InChl Key XFTARKGZGNWJJIT-UHFFFAOYSA-N[2][3]

Primary Application

Suzuki-Miyaura cross-coupling reactions[4]

Core Application: The Suzuki-Miyaura Cross-

Coupling Reaction

The primary utility of 3-(piperidine-1-carbonyl)phenylboronic acid lies in its function as a

nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction. This powerful palladium-

catalyzed transformation forges a new carbon-carbon bond between the boronic acid's aryl

group and an organohalide or triflate. The reaction is renowned for its mild conditions, high

functional group tolerance, and the commercial availability of a vast array of boronic acids and

coupling partners[5].

The catalytic cycle, a cornerstone of modern organic synthesis, involves three key steps:

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

coupling partner (e.g., an aryl bromide).

e Transmetalation: The organic group from the boronic acid is transferred to the palladium

center, a step often facilitated by a base.

e Reductive Elimination: The two coupled organic fragments are expelled from the palladium

center, forming the new C-C bond and regenerating the Pd(0) catalyst[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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